Cas no 1251613-69-0 (N-3-(2-oxopyrrolidin-1-yl)phenyl-N'-{1-(thiophen-2-yl)cyclohexylmethyl}ethanediamide)

• Product Name: N-3-(2-oxopyrrolidin-1-yl)phenyl-N'-{1-(thiophen-2-yl)cyclohexylmethyl}ethanediamide
• CAS No: 1251613-69-0
• MF: C₂₃H₂₇N₃O₃S
• MW: 425.543784379959
• CID: 6420982
• PubChem ID: 49753720
• Update Time: 2025-07-15

N-3-(2-oxopyrrolidin-1-yl)phenyl-N'-{1-(thiophen-2-yl)cyclohexylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-3-(2-oxopyrrolidin-1-yl)phenyl-N'-{1-(thiophen-2-yl)cyclohexylmethyl}ethanediamide
• N'-[3-(2-oxopyrrolidin-1-yl)phenyl]-N-[(1-thiophen-2-ylcyclohexyl)methyl]oxamide
• Ethanediamide, N1-[3-(2-oxo-1-pyrrolidinyl)phenyl]-N2-[[1-(2-thienyl)cyclohexyl]methyl]-
• VU0531704-1
• 1251613-69-0
• N1-(3-(2-oxopyrrolidin-1-yl)phenyl)-N2-((1-(thiophen-2-yl)cyclohexyl)methyl)oxalamide
• N-[3-(2-oxopyrrolidin-1-yl)phenyl]-N'-{[1-(thiophen-2-yl)cyclohexyl]methyl}ethanediamide
• AKOS024531672
• F6089-7102

• Inchi： 1S/C23H27N3O3S/c27-20-10-5-13-26(20)18-8-4-7-17(15-18)25-22(29)21(28)24-16-23(11-2-1-3-12-23)19-9-6-14-30-19/h4,6-9,14-15H,1-3,5,10-13,16H2,(H,24,28)(H,25,29)
• InChI Key： NBDNSHBNPNUGAD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(N2CCCC2=O)=C1)(=O)C(NCC1(C2SC=CC=2)CCCCC1)=O

Computed Properties

• Exact Mass: 425.17731291g/mol
• Monoisotopic Mass: 425.17731291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 107Ų

Additional information on N-3-(2-oxopyrrolidin-1-yl)phenyl-N'-{1-(thiophen-2-yl)cyclohexylmethyl}ethanediamide

Introduction to N-3-(2-oxopyrrolidin-1-yl)phenyl-N'-{1-(thiophen-2-yl)cyclohexylmethyl}ethanediamide and Its Significance in Modern Chemical Biology

N-3-(2-oxopyrrolidin-1-yl)phenyl-N'-{1-(thiophen-2-yl)cyclohexylmethyl}ethanediamide, a compound with the CAS number 1251613-69-0, represents a fascinating intersection of chemical biology and pharmaceutical innovation. This intricate molecule, characterized by its complex structural framework, has garnered significant attention in recent years due to its potential applications in drug discovery and therapeutic development. The compound's unique architecture, featuring a phenyl ring linked to a pyrrolidinone moiety and an ethanediamide group, combined with a cyclohexylmethyl substituent derived from thiophene, makes it a subject of intense study among researchers.

The significance of this compound can be better understood by examining its structural components in detail. The pyrrolidinone moiety is known for its versatility in medicinal chemistry, often serving as a key pharmacophore in various bioactive molecules. Its presence in N-3-(2-oxopyrrolidin-1-yl)phenyl-N'-{1-(thiophen-2-yl)cyclohexylmethyl}ethanediamide likely contributes to its ability to interact with biological targets in a specific manner. Additionally, the thiophene derivative attached to the cyclohexylmethyl group introduces additional complexity, potentially influencing the compound's solubility, bioavailability, and overall pharmacokinetic properties.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The N-3-(2-oxopyrrolidin-1-yl)phenyl-N'-{1-(thiophen-2-yl)cyclohexylmethyl}ethanediamide structure aligns well with this trend, as it incorporates multiple pharmacologically relevant moieties. Studies have shown that such compounds can exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. The precise arrangement of atoms in this molecule allows for selective interactions with biological targets, making it a promising candidate for further investigation.

The development of new drugs often involves meticulous optimization of molecular structures to enhance efficacy while minimizing side effects. The CAS number 1251613-69-0 associated with N-3-(2-oxopyrrolidin-1-yl)phenyl-N'-{1-(thiophen-2-yl)cyclohexylmethyl}ethanediamide underscores its identity as a distinct chemical entity within the pharmaceutical landscape. This specificity is crucial for researchers who are tasked with synthesizing analogs or derivatives of the compound. By understanding the fundamental properties of this molecule, scientists can design experiments that explore its potential applications in various therapeutic contexts.

One of the most exciting aspects of N-3-(2-oxopyrrolidin-1-yl)phenyl-N'-{1-(thiophen-2-ytl)cyclohexymethyl}ethanediamide is its potential role in modulating biological pathways associated with disease. For instance, preliminary studies have suggested that this compound may interfere with key signaling cascades involved in cancer progression. The ability to disrupt these pathways could lead to the development of novel anticancer therapies that offer improved outcomes for patients. Similarly, its potential anti-inflammatory properties make it an attractive candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The synthesis of complex molecules like N-3-(2-oxy-pyrrolidin-l -yI)phenyI-N'-{I -(thiophen-Z-yI)cycIohexyllmethyl}ethanediamide requires advanced techniques and expertise in organic chemistry. Researchers must navigate numerous challenges during the synthetic process, including selecting appropriate starting materials, optimizing reaction conditions, and ensuring high yields of the desired product. Despite these challenges, the growing interest in this class of compounds has spurred innovation in synthetic methodologies, leading to more efficient and scalable production processes.

In conclusion, N--3(20x0pyrroIdin-I -yI)phenyI-N'-{I -(thiophen-Z-yI)cycIohexyllmethyl}ethanediamide (CAS number 1251613--69--0) is a promising candidate for further exploration in drug discovery and therapeutic development. Its unique structural features and potential biological activities make it an intriguing subject for researchers across multiple disciplines. As our understanding of chemical biology continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.